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Compound Name: Oxantel Pamoate

Cat. No.: B1677837 Get Quote

Technical Support Center: Oxantel Pamoate
Resistance Management
This technical support center provides researchers, scientists, and drug development

professionals with practical guidance on strategies to prevent the development of resistance to

Oxantel Pamoate in nematodes. The information is presented in a question-and-answer

format, including troubleshooting guides, detailed experimental protocols, and quantitative data

summaries.

Frequently Asked Questions (FAQs)
Q1: What is the precise mechanism of action for Oxantel
Pamoate?
Oxantel Pamoate is a tetrahydropyrimidine derivative that functions as a selective cholinergic

agonist.[1][2][3] Its primary target is the nicotinic acetylcholine receptor (nAChR) on the somatic

muscle cells of nematodes.[3][4][5] Specifically, recent evidence suggests that oxantel's high

efficacy against whipworms (Trichuris spp.) is due to its potent agonistic activity on a novel,

oxantel-sensitive nAChR subtype that may differ from those in other nematodes.[6]

Binding of oxantel to these receptors triggers the opening of non-selective cation channels,

leading to depolarization of the muscle cell membrane. This results in a sustained muscle
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contraction, causing spastic paralysis of the worm.[2][3][5] The paralyzed parasite is unable to

maintain its position in the host's gastrointestinal tract and is subsequently expelled.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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